Cas no 978-76-7 ((5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate)
978-76-7 structure
Product Name:(5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate
CAS No:978-76-7
MF:C20H21NO5
MW:355.384445905685
CID:1989560
PubChem ID:5486628
Update Time:2025-04-21
(5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methoxy-14-acetoxy-17-methyl-4,5α-epoxy-7,8-didehydromorphinan-6-one
- (5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate
- [(4R,4aS,7aR,12bS)-9-methoxy-3-methyl-7-oxo-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-4a-yl] acetate
- Morphinan-6-one, 14-(acetyloxy)-7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-, (5-alpha)-
- Codeinone, 14-hydroxy-, acetate
- Codeinone, acetylhydroxy-
- SCHEMBL16105156
- Acetylhydroxycodeinone
- DTXSID10243249
- Morphinan-6-one, 7,8-didehydro-4,5-alpha-epoxy-14-hydroxy-3-methoxy-17-methyl-, acetate (ester)
- DTXCID60165740
- 978-76-7
-
- Inchi： 1S/C20H21NO5/c1-11(22)26-20-7-6-13(23)18-19(20)8-9-21(2)15(20)10-12-4-5-14(24-3)17(25-18)16(12)19/h4-7,15,18H,8-10H2,1-3H3/t15-,18+,19+,20-/m1/s1
- InChI Key： HMDVVUCUWLIGOO-XFWGSAIBSA-N
- SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(C=CC([C@H]1[C@@]5(C=32)CCN4C)=O)OC(C)=O)OC
Computed Properties
- Exact Mass: 355.14197277g/mol
- Monoisotopic Mass: 355.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 65.1Ų
(5alpha)-3-methoxy-17-methyl-6-oxo-7,8-didehydro-4,5-epoxymorphinan-14-yl acetate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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